Cas no 1021089-22-4 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1021089-22-4
• MF: C₂₅H₂₆N₂O₄S
• MW: 450.549945354462
• CID: 5507887
• Update Time: 2025-10-19

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-(4-methoxyphenyl)ethanesulfonamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide

• Inchi： 1S/C25H26N2O4S/c1-31-23-13-9-19(10-14-23)15-17-32(29,30)26-22-12-11-20-8-5-16-27(24(20)18-22)25(28)21-6-3-2-4-7-21/h2-4,6-7,9-14,18,26H,5,8,15-17H2,1H3
• InChI Key： FRVGAVNSDQEOHS-UHFFFAOYSA-N
• SMILES： C1(CCS(NC2=CC3=C(C=C2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide

Recent Advances in the Study of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS: 1021089-22-4)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS: 1021089-22-4) is a synthetic small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The compound's structure combines a tetrahydroquinoline core with a benzoyl group and a sulfonamide moiety, which is further modified with a 4-methoxyphenyl substituent. This structural complexity is believed to contribute to its high affinity for specific molecular targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have demonstrated its ability to inhibit key signaling molecules, such as NF-κB and STAT3, which are critical in the regulation of immune responses and cancer progression.

One of the most notable findings in recent research is the compound's potential as a selective inhibitor of protein-protein interactions (PPIs) that are often considered "undruggable" by conventional small molecules. A 2023 study published in the Journal of Medicinal Chemistry reported that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide effectively disrupts the interaction between Bcl-2 and pro-apoptotic proteins, leading to enhanced apoptosis in cancer cells. This discovery opens new avenues for the development of targeted therapies for Bcl-2-dependent cancers.

Pharmacokinetic studies have also revealed favorable properties of this compound, including good oral bioavailability and metabolic stability. A recent preclinical study highlighted its ability to cross the blood-brain barrier, suggesting potential applications in neurological disorders. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently the focus of ongoing structure-activity relationship (SAR) studies.

In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS: 1021089-22-4) represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activities make it a valuable tool for probing complex biological pathways and a potential lead compound for therapeutic applications. Future research should focus on refining its pharmacological profile and exploring its efficacy in clinical settings.